Cas no 108368-89-4 (7-methyl-1,2,3,4-tetrahydrodibenzofuran)

7-methyl-1,2,3,4-tetrahydrodibenzofuran structure
108368-89-4 structure
Product Name:7-methyl-1,2,3,4-tetrahydrodibenzofuran
CAS No:108368-89-4
MF:C13H14O
MW:186.249663829803
CID:1189922
PubChem ID:71334684
Update Time:2025-04-20

7-methyl-1,2,3,4-tetrahydrodibenzofuran Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-1,2,3,4-tetrahydrodibenzofuran
    • SCHEMBL21140708
    • DTXSID20762774
    • 108368-89-4
    • 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan
    • Inchi: 1S/C13H14O/c1-9-6-7-11-10-4-2-3-5-12(10)14-13(11)8-9/h6-8H,2-5H2,1H3
    • InChI Key: FCOBKELWQPGKCA-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C)C=CC=2C2=C1CCCC2

Computed Properties

  • Exact Mass: 186.10452
  • Monoisotopic Mass: 186.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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